3-[ethyl[3-methyl-4-[(6-nitrobenzothiazol-2-yl)azo]phenyl]amino]propiononitrile
3-[ethyl[3-methyl-4-[(6-nitrobenzothiazol-2-yl)azo]phenyl]amino]propiononitrile
Brand Name:
Vulcanchem
CAS No.:
16586-42-8
VCID:
VC0096456
InChI:
InChI=1S/C19H18N6O2S/c1-3-24(10-4-9-20)14-5-7-16(13(2)11-14)22-23-19-21-17-8-6-15(25(26)27)12-18(17)28-19/h5-8,11-12H,3-4,10H2,1-2H3
SMILES:
CCN(CCC#N)C1=CC(=C(C=C1)N=NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-])C
Molecular Formula:
C19H18N6O2S
Molecular Weight:
394.5 g/mol
3-[ethyl[3-methyl-4-[(6-nitrobenzothiazol-2-yl)azo]phenyl]amino]propiononitrile
CAS No.: 16586-42-8
Impurities
VCID: VC0096456
Molecular Formula: C19H18N6O2S
Molecular Weight: 394.5 g/mol
![3-[ethyl[3-methyl-4-[(6-nitrobenzothiazol-2-yl)azo]phenyl]amino]propiononitrile - 16586-42-8](/images/no_structure.jpg)
| CAS No. | 16586-42-8 |
|---|---|
| Product Name | 3-[ethyl[3-methyl-4-[(6-nitrobenzothiazol-2-yl)azo]phenyl]amino]propiononitrile |
| Molecular Formula | C19H18N6O2S |
| Molecular Weight | 394.5 g/mol |
| IUPAC Name | 3-[N-ethyl-3-methyl-4-[(6-nitro-1,3-benzothiazol-2-yl)diazenyl]anilino]propanenitrile |
| Standard InChI | InChI=1S/C19H18N6O2S/c1-3-24(10-4-9-20)14-5-7-16(13(2)11-14)22-23-19-21-17-8-6-15(25(26)27)12-18(17)28-19/h5-8,11-12H,3-4,10H2,1-2H3 |
| Standard InChIKey | WYHKEXCMJQVTSP-UHFFFAOYSA-N |
| SMILES | CCN(CCC#N)C1=CC(=C(C=C1)N=NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-])C |
| Canonical SMILES | CCN(CCC#N)C1=CC(=C(C=C1)N=NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-])C |
| PubChem Compound | 85499 |
| Last Modified | Nov 11 2021 |
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